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Compound of Interest

Compound Name: 2-Fluorobenzoyl chloride

Cat. No.: B118832 Get Quote

Technical Support Center: 2-Fluorobenzoyl
Chloride
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-Fluorobenzoyl chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Fluorobenzoyl chloride?

A1: 2-Fluorobenzoyl chloride is a combustible liquid that causes severe skin burns and eye

damage.[1][2] It is corrosive and a lachrymator, meaning it can cause tearing.[1][2] Upon

heating to decomposition, it emits toxic fumes of hydrogen chloride and hydrogen fluoride.[1][3]

It is also sensitive to moisture and reacts with water.[1][4][5]

Q2: What happens when 2-Fluorobenzoyl chloride is exposed to water or moisture?

A2: It decomposes in water, generating heat and forming hydrochloric acid (HCl).[1][4][5] This

reactivity with moisture is a critical consideration for both storage and handling, as accidental

contact can lead to a hazardous reaction.[6]

Q3: What materials are incompatible with 2-Fluorobenzoyl chloride?
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A3: It is incompatible with water, alcohol, strong bases (including amines), and oxidizing

agents.[1][4][5][7] It may also react vigorously or explosively with diisopropyl ether or other

ethers, especially in the presence of trace amounts of metal salts.[1][4][5]

Q4: What are the recommended storage conditions for 2-Fluorobenzoyl chloride?

A4: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] It should be

stored under an inert atmosphere and protected from moisture.[8] Some sources recommend

refrigerated temperatures.[3][9] Keep it away from incompatible materials, heat, sparks, and

open flames.[2][7][8]

Q5: What personal protective equipment (PPE) is required when handling this chemical?

A5: Appropriate PPE includes chemical-resistant gloves, tightly fitting safety goggles or a face

shield, and fire/flame-resistant and impervious clothing.[1][7] In case of insufficient ventilation or

exceeded exposure limits, a full-face respirator is necessary.[1][7] Ensure that an eyewash

station and safety shower are close to the workstation.[7][10]

Troubleshooting Guides
Problem: I observe fumes or a pungent odor upon opening a container of 2-Fluorobenzoyl
chloride.

Possible Cause: The chemical is reacting with moisture in the air, releasing hydrogen

chloride gas.[4][5][7] The container may not have been sealed properly, or it was opened in a

humid environment.

Solution:

Ensure you are working in a well-ventilated area, preferably within a chemical fume hood.

[1][11]

If you are not already, immediately put on appropriate respiratory protection.[1]

Handle the chemical under an inert atmosphere (e.g., nitrogen or argon) to minimize

contact with moisture.[8]
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After dispensing, ensure the container is tightly sealed. Consider using a sealant like

Parafilm® for extra protection.

Store the container in a desiccator or a dry box to prevent future exposure to moisture.

Problem: The material has changed color from colorless to yellow.

Possible Cause: This may indicate decomposition or the presence of impurities. Exposure to

air, moisture, or light over time can degrade the chemical.

Solution:

While a slight color change may not affect all applications, it is a sign of potential

degradation. It is recommended to verify the purity of the material using analytical

methods (e.g., GC, NMR) before use in sensitive experiments.

To prevent this, always store 2-Fluorobenzoyl chloride in a cool, dark, and dry place

under an inert atmosphere.[8]

Problem: A spill of 2-Fluorobenzoyl chloride has occurred.

Immediate Actions:

Evacuate personnel from the immediate spill area.[1]

Remove all sources of ignition.[1][7]

Ensure adequate ventilation.[1]

Spill Cleanup Protocol:

Wear the appropriate PPE, including respiratory protection, chemical-resistant gloves, and

protective clothing.[1][7]

For small spills, use an inert absorbent material like sand, silica gel, or acid binder to soak

up the liquid.[7][9] Do not use combustible materials like sawdust.
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Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1]

Wash the spill area with a soap and water solution.[9]

Dispose of the waste in accordance with local, state, and federal regulations.

Data and Properties
Physical and Chemical Properties

Property Value

Appearance Clear, colorless to faintly colored liquid[1][5]

Molecular Formula C₇H₄ClFO[3]

Molecular Weight 158.56 g/mol [3][12]

Boiling Point 90-92 °C at 15 mmHg[1][12]

Melting Point 4 °C[5][12]

Flash Point 180 °F / 82 °C[3]

Density 1.328 g/mL at 25 °C[1][12]

Water Solubility Decomposes[3][5]

Safety and Hazard Information
Hazard Classification Description

Skin Corrosion Category 1B: Causes severe skin burns[1]

Eye Damage Category 1: Causes serious eye damage[1]

Combustibility Combustible Liquid[1][7]

Reactivity
Moisture-sensitive; reacts with water, alcohols,

bases, and oxidizing agents[1][4][5]
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Protocol 1: Safe Handling and Dispensing

Preparation:

Work within a certified chemical fume hood.[11]

Ensure an eyewash station and safety shower are accessible.[10]

Don all required PPE: chemical-resistant gloves, safety goggles, face shield, and a lab

coat.[1][7]

Have spill cleanup materials readily available.

Procedure:

If possible, work under an inert atmosphere (e.g., using a Schlenk line or in a glovebox) to

minimize moisture contact.

Allow the container to reach room temperature before opening if it was refrigerated.

Slowly open the container to carefully release any potential pressure.

Use clean, dry glassware for dispensing.

Transfer the required amount of the chemical carefully, avoiding splashes.

Once finished, securely close the container, wiping any residue from the threads.

Clean any contaminated surfaces immediately.

Waste Disposal:

Dispose of any contaminated materials (e.g., pipette tips, absorbent pads) in a designated

hazardous waste container.

Protocol 2: Emergency First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek immediate medical attention.[1][2][9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek immediate medical

attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[1][3]

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/2-fluorobenzoyl-chloride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16096~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:12:40~~2-Fluorobenzoyl%20chloride~~
https://www.chemicalbook.com/msds/2-fluorobenzoyl-chloride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16096~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:12:40~~2-Fluorobenzoyl%20chloride~~
https://cameochemicals.noaa.gov/chemical/20411
https://www.chemicalbook.com/msds/2-fluorobenzoyl-chloride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16096~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:12:40~~2-Fluorobenzoyl%20chloride~~
https://www.chemicalbook.com/msds/2-fluorobenzoyl-chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Protocol

Store in Original Container

Keep Tightly Closed

Cool, Dry, Well-Ventilated Area

Under Inert Atmosphere

Store Away From:

Water, Bases, Alcohols, Oxidizers Heat, Sparks, Open Flames

Click to download full resolution via product page

Caption: Recommended storage protocol for 2-Fluorobenzoyl chloride.
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Spill Occurs

Evacuate Area & Remove Ignition Sources

Ensure Ventilation

Wear Full PPE (Respirator, Gloves, Goggles)

Contain Spill with Inert Absorbent

Collect Waste with Non-Sparking Tools

Place in Sealed Container for Disposal

Clean Area with Soap & Water

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Fluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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